Methyl 2-fluoro-5-(trifluoromethoxy)benzoate
Overview
Description
“Methyl 2-fluoro-5-(trifluoromethoxy)benzoate” is a chemical compound . It has a molecular weight of 222.14 .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves treating an intermediate with methyl 2-fluoro-5-(trifluoromethoxy)benzoate ester in the presence of a base (K2CO3) to procure the 1,2,4-oxadiazole intermediate . This intermediate is then deprotected with HCl to obtain the final product .Molecular Structure Analysis
The molecular structure of “Methyl 2-fluoro-5-(trifluoromethoxy)benzoate” is represented by the InChI code: 1S/C9H6F4O2/c1-15-8(14)6-4-5(9(11,12)13)2-3-7(6)10/h2-4H,1H3 .Physical And Chemical Properties Analysis
“Methyl 2-fluoro-5-(trifluoromethoxy)benzoate” is a solid at room temperature . It has a molecular weight of 222.14 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthesis and Biological Properties
Methyl 2-fluoro-5-(trifluoromethoxy)benzoate's derivatives have been synthesized and evaluated for their biological properties. For instance, Hunston et al. (1984) studied derivatives of 2'-deoxy-5'-O-1",3",2"-dioxaphosphacyclohex-2" -yluridine 2"-oxide for their inhibitory effects on murine leukemia cells, highlighting the compound's potential in cancer research (Hunston et al., 1984).
Radiopharmaceutical Synthesis
Alauddin et al. (2002) reported the synthesis of 2′-deoxy-2′-[18F]fluoro-5-methyl-1-β-D-arabinofuranosyluracil ([18F]-FMAU), an example of how methyl 2-fluoro-5-(trifluoromethoxy)benzoate derivatives can be used in radiopharmaceutical synthesis, which is significant in medical imaging and diagnostics (Alauddin et al., 2002).
Structural Analysis in Crystallography
Li et al. (2005) studied the structures of methyl 2-fluoro-5-(trifluoromethoxy)benzoate derivatives to understand their crystallographic properties, which is crucial in materials science and molecular engineering (Li et al., 2005).
Organic Synthesis and Medicinal Chemistry
The compound has been used in the synthesis of various fluorinated compounds. For example, Schmitt et al. (2017) developed fluoroalkyl amino reagents for introducing the fluoro(trifluoromethoxy)methyl group onto arenes and heterocycles, demonstrating its utility in developing building blocks for medicinal and agricultural chemistry (Schmitt et al., 2017).
Safety and Hazards
“Methyl 2-fluoro-5-(trifluoromethoxy)benzoate” is classified as a hazardous substance. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
methyl 2-fluoro-5-(trifluoromethoxy)benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F4O3/c1-15-8(14)6-4-5(2-3-7(6)10)16-9(11,12)13/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZZFOTDRIBMDHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)OC(F)(F)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-fluoro-5-(trifluoromethoxy)benzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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